Cas no 851715-23-6 (N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)thiophene-2-carboxamide)

• Product Name: N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)thiophene-2-carboxamide
• CAS No: 851715-23-6
• MF: C₁₇H₁₇N₃O₂S₂
• MW: 359.465780973434
• CID: 6093168
• PubChem ID: 4625388
• Update Time: 2025-08-03

N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[2-[3-[(2-amino-2-oxoethyl)thio]-1H-indol-1-yl]ethyl]-
• HMS2244H21
• N-[2-[3-(2-amino-2-oxoethyl)sulfanylindol-1-yl]ethyl]thiophene-2-carboxamide
• N-(2-(3-((2-amino-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)thiophene-2-carboxamide
• 851715-23-6
• SR-01000007762-1
• F0617-0234
• SR-01000007762
• N-(2-{3-[(carbamoylmethyl)sulfanyl]-1H-indol-1-yl}ethyl)thiophene-2-carboxamide
• MLS000686042
• SMR000017515
• MLS000101721
• AKOS024587965
• CHEMBL1488939

• Inchi： 1S/C17H17N3O2S2/c18-16(21)11-24-15-10-20(13-5-2-1-4-12(13)15)8-7-19-17(22)14-6-3-9-23-14/h1-6,9-10H,7-8,11H2,(H2,18,21)(H,19,22)
• InChI Key： LVSLRFJVBCLCPA-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2C3=C(C=CC=C3)C(SCC(N)=O)=C2)=O)SC=CC=1

Computed Properties

• Exact Mass: 359.07621914g/mol
• Monoisotopic Mass: 359.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 702.7±55.0 °C(Predicted)
• pka: 14.35±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2-{3-(carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)thiophene-2-carboxamide

N-(2-{3-(Carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)thiophene-2-carboxamide (CAS No 851715-23-6): A Comprehensive Overview

The compound N-(2-{3-(Carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)thiophene-2-carboxamide, identified by the CAS registry number CAS No 851715-23-6, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent studies in medicinal chemistry and pharmacology.

Structurally, this compound is characterized by the presence of a thiophene ring system, which is a five-membered aromatic heterocycle containing two sulfur atoms. The thiophene moiety is linked to a carboxamide group, which plays a crucial role in enhancing the compound's solubility and bioavailability. Additionally, the molecule incorporates an indole ring system, a bicyclic structure composed of a six-membered benzene ring fused to a five-membered pyrrole ring. The indole moiety is further substituted with a carbamoylmethylsulfanyl group, adding complexity to the molecule's structure and potentially influencing its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving strategic protection/deprotection strategies and selective functional group transformations. Researchers have employed methodologies such as Suzuki-Miyaura coupling reactions, Stille couplings, and nucleophilic aromatic substitutions to construct the intricate framework of this molecule. These synthetic routes have been optimized to achieve high yields and excellent stereochemical control, making the compound accessible for further studies.

The biological evaluation of CAS No 851715-23-6 has revealed intriguing properties that underscore its potential as a lead compound in drug discovery. In vitro assays have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes implicated in various pathological conditions, including cancer, inflammation, and neurodegenerative diseases. For instance, studies have shown that it effectively inhibits the activity of matrix metalloproteinases (MMPs), which are enzymes known to play a pivotal role in tumor invasion and metastasis.

Beyond its enzymatic inhibitory effects, this compound has also been investigated for its ability to modulate cellular signaling pathways. Preclinical data indicate that it can interfere with the PI3K/Akt/mTOR pathway, a critical regulator of cell growth, survival, and metabolism. Such findings suggest that N-(2-{3-(Carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)thiophene-2-carboxamide may hold promise as an anti-cancer agent with the potential to target multiple facets of tumor progression.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. The thiophene moiety within its structure contributes to its electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. Researchers have examined its ability to act as an electron acceptor in donor–acceptor systems, which is essential for applications such as photovoltaic cells and light-emitting diodes (LEDs). Initial results indicate that this compound exhibits favorable charge transport properties, warranting further investigation into its suitability for these technologies.

From an environmental perspective, the eco-toxicological profile of CAS No 851715-23-6 has been assessed to ensure its safe handling and application. Studies conducted under controlled laboratory conditions suggest that it exhibits low toxicity towards aquatic organisms, including fish and algae. However, further research is required to fully understand its long-term ecological impact and degradation pathways under various environmental conditions.

In conclusion, N-(2-{3-(Carbamoylmethyl)sulfanyl-1H-indol-1-yl}ethyl)thiophene-2-carboxamide (CAS No 851715-23-6) represents a multifaceted compound with diverse applications across medicinal chemistry, materials science, and environmental toxicology. Its unique structural features and promising biological activities position it as a valuable asset for future research endeavors. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both scientific advancement and practical innovation.